Cas no 1029989-66-9 (2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride)

• Product Name: 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride
• CAS No: 1029989-66-9
• MF: C₁₆H₁₈ClNO₄
• MW: 323.771423816681
• CID: 4568641
• Update Time: 2025-10-28

2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-FURYLMETHYL)AMINO]-4-(4-METHYLPHENYL)-4-OXOBUTANOIC ACID HYDROCHLORIDE
• 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride

• Inchi： 1S/C16H17NO4.ClH/c1-11-4-6-12(7-5-11)15(18)9-14(16(19)20)17-10-13-3-2-8-21-13;/h2-8,14,17H,9-10H2,1H3,(H,19,20);1H
• InChI Key： FJNXZZFDZFHDKW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(=O)CC(C(=O)O)NCC1OC=CC=1.Cl

Computed Properties

• Exact Mass: 323.092436g/mol
• Monoisotopic Mass: 323.092436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.77g/mol
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride

2-{[(Furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride

The compound 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride (CAS No. 1029989-66-9) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique chemical structure, which incorporates a furan ring, an amino group, and a phenyl moiety, all of which contribute to its diverse biological activities. Recent studies have highlighted its potential as a lead compound for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The synthesis of 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride involves a multi-step process that combines principles from both organic and medicinal chemistry. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields of this compound. The presence of the furan ring introduces electronic effects that enhance the molecule's reactivity, making it a valuable substrate for further functionalization. This has been demonstrated in recent studies where the compound was modified to explore its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have shown that 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride exhibits potent anti-inflammatory properties, potentially through modulation of NF-kB signaling pathways. Additionally, it has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its role as a potential anticancer agent. These findings have been corroborated by recent in vivo experiments, where the compound showed significant tumor growth inhibition in mouse models without substantial systemic toxicity.

The structural versatility of this compound also lends itself to applications in materials science. Its ability to form hydrogen bonds and engage in π-interactions makes it a promising candidate for supramolecular chemistry applications. Recent research has explored its use as a building block for self-assembled monolayers and stimuli-responsive materials, highlighting its potential beyond traditional pharmaceutical applications.

From an analytical standpoint, the characterization of 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under various conditions, which are critical for understanding its behavior in biological systems.

In conclusion, 2-{[(furan-2-yl)methyl]amino}-4-(4-methylphenyl)-4-oxobutanoic acid hydrochloride (CAS No. 1029989-66-9) represents a multifaceted molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with promising biological activities and synthetic flexibility, positions it as a key player in future research and development efforts.